prop-2-enyl (2S,5R)-5-ethoxy-1,3-oxathiolane-2-carboxylate

• IUPAC Name: prop-2-enyl (2S,5R)-5-ethoxy-1,3-oxathiolane-2-carboxylate
• InChI: InChI=1S/C9H14O4S/c1-3-5-12-8(10)9-13-7(6-14-9)11-4-2/h3,7,9H,1,4-6H2,2H3/t7-,9+/m1/s1
• InChI Key: AUVKVSXJYWYMDX-APPZFPTMSA-N
• Canonical SMILES: CCOC1CSC(O1)C(=O)OCC=C
• Isomeric SMILES: CCO[C@H]1CS[C@H](O1)C(=O)OCC=C
• Molecular Formula: C9H14O4S
• Molecular Weight: 218.27 g/mol

Description

Prop-2-enyl (2S,5R)-5-ethoxy-1,3-oxathiolane-2-carboxylate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. The compound is synthesized using a specific method and has been the subject of extensive research to understand its mechanism of action, biochemical and physiological effects, and limitations for lab experiments.

Mechanism of Action

The mechanism of action of prop-2-enyl (prop-2-enyl (2S,5R)-5-ethoxy-1,3-oxathiolane-2-carboxylate)-5-ethoxy-1,3-oxathiolane-2-carboxylate is not fully understood. However, studies have suggested that the compound may act as a nucleophile and participate in various chemical reactions.
Biochemical and Physiological Effects:
Limited studies have been conducted on the biochemical and physiological effects of prop-2-enyl (prop-2-enyl (2S,5R)-5-ethoxy-1,3-oxathiolane-2-carboxylate)-5-ethoxy-1,3-oxathiolane-2-carboxylate. However, it has been reported that the compound exhibits low toxicity and is not mutagenic.

Advantages and Limitations for Lab Experiments

Prop-2-enyl (prop-2-enyl (2S,5R)-5-ethoxy-1,3-oxathiolane-2-carboxylate)-5-ethoxy-1,3-oxathiolane-2-carboxylate has several advantages for lab experiments. It is easily synthesized using a specific method, exhibits low toxicity, and is not mutagenic. However, the compound has some limitations, including its limited solubility in water and its potential reactivity with other chemicals.

Future Directions

For the study of prop-2-enyl (prop-2-enyl (prop-2-enyl (2S,5R)-5-ethoxy-1,3-oxathiolane-2-carboxylate)-5-ethoxy-1,3-oxathiolane-2-carboxylate)-5-ethoxy-1,3-oxathiolane-2-carboxylate include investigating its potential use as a chiral building block in the synthesis of pharmaceuticals and agrochemicals, studying its mechanism of action in detail, and exploring its potential applications in organometallic chemistry and organic synthesis.

Synthesis Methods

Prop-2-enyl (prop-2-enyl (2S,5R)-5-ethoxy-1,3-oxathiolane-2-carboxylate)-5-ethoxy-1,3-oxathiolane-2-carboxylate is synthesized using a specific method that involves the reaction of ethyl 2-mercaptoacetate with (prop-2-enyl (2S,5R)-5-ethoxy-1,3-oxathiolane-2-carboxylate)-5-bromo-1,3-oxathiolane-2-carboxylic acid followed by the elimination of hydrogen bromide. The resulting product is then treated with propargyl bromide to obtain prop-2-enyl (prop-2-enyl (2S,5R)-5-ethoxy-1,3-oxathiolane-2-carboxylate)-5-ethoxy-1,3-oxathiolane-2-carboxylate.

Scientific Research Applications

Prop-2-enyl (prop-2-enyl (2S,5R)-5-ethoxy-1,3-oxathiolane-2-carboxylate)-5-ethoxy-1,3-oxathiolane-2-carboxylate has been the subject of extensive research due to its potential applications in various fields. The compound has been studied for its potential use as a chiral building block in the synthesis of pharmaceuticals and agrochemicals. It has also been investigated for its potential use as a ligand in organometallic chemistry and as a reagent in organic synthesis.